Cas no 110957-13-6 (2-Pyrrolidinone,5-[[4-[2-(4-morpholinyl)acetyl]-1-piperazinyl]carbonyl]-)

• Product Name: 2-Pyrrolidinone,5-[[4-[2-(4-morpholinyl)acetyl]-1-piperazinyl]carbonyl]-
• CAS No: 110957-13-6
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• CID: 165468
• PubChem ID: 3066696
• Update Time: 2025-04-19

2-Pyrrolidinone,5-[[4-[2-(4-morpholinyl)acetyl]-1-piperazinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-[[4-[2-(4-morpholinyl)acetyl]-1-piperazinyl]carbonyl]-
• 5-[4-(2-morpholin-4-ylacetyl)piperazine-1-carbonyl]pyrrolidin-2-one
• 1-(4-Morpholinylacetyl)-4-((5-oxo-2-pyrrolidinyl)carbonyl)piperazine
• 4-Morpholinocarbonylmethyl-1-(2-pyrrolidone-5-carbonyl)piperazine
• AC1MICBX
• ACMC-20mduc
• AG-D-28780
• AGN-PC-0009KF
• Piperazine, 1-(4-morpholinylacetyl)-4-((5-oxo-2-pyrrolidinyl)carbonyl)-
• SureCN9734759
• 110957-13-6
• 1-[4-(5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carbonyl)piperazin-1-yl]-2-(morpholin-4-yl)ethan-1-one
• DTXSID10911916
• SCHEMBL9734759

• Inchi： 1S/C15H24N4O4/c20-13-2-1-12(16-13)15(22)19-5-3-18(4-6-19)14(21)11-17-7-9-23-10-8-17/h12H,1-11H2,(H,16,20)
• InChI Key： ZNGHTCSIUZKPCF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(N1CCN(C(C2CCC(N2)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 324.17992
• Monoisotopic Mass: 324.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 636.2°Cat760mmHg
• Flash Point: 338.6°C
• Refractive Index: 1.552
• PSA: 82.19